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Compound of Interest

Compound Name: 5-Methylpyrazine-2-sulfonamide

CAS No.: 2228719-81-9

Cat. No.: B15203913

Get Quote

Executive Summary & Scaffold Rationale
The convergence of the pyrazine ring (1,4-diazine) and the sulfonamide moiety (

) creates a privileged scaffold in medicinal chemistry. While pyrazine provides a lipophilic,
electron-deficient core capable of

-stacking interactions and hydrogen bonding, the sulfonamide group acts as a classic
bioisostere and a potent Zinc-Binding Group (ZBG).

This guide dissects the biological activity of these derivatives, focusing heavily on their role as

Carbonic Anhydrase (CA) inhibitors—a critical mechanism for anticancer and antiglaucoma

therapies—and their emerging utility in antimicrobial resistance.

Medicinal Chemistry Strategy: Structure-Activity
Relationship (SAR)
The biological efficacy of pyrazine sulfonamides is governed by the electronic environment of

the pyrazine ring and the acidity of the sulfonamide nitrogen.
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The Zinc-Binding Mechanism
The primary mechanism of action for these derivatives, particularly in anticancer applications, is

the inhibition of metalloenzymes.

The Warhead: The sulfonamide nitrogen (in its deprotonated, anionic form) coordinates

directly with the

ion in the active site of Carbonic Anhydrases.[1]

The Tail: Substituents on the pyrazine ring (positions 3, 5, and 6) dictate isoform selectivity

(e.g., targeting tumor-associated hCA IX over cytosolic hCA II) by interacting with the

hydrophobic and hydrophilic halves of the enzyme active site.

SAR Visualization
The following diagram illustrates the critical substitution points for optimizing biological activity.

Figure 1: Structure-Activity Relationship (SAR) logic for Pyrazine Sulfonamides.

Pyrazine Core
(Lipophilic Scaffold)

Pos 2: Sulfonamide Group
(Zn2+ Binding Warhead)Pharmacophore

Pos 3: Steric Gate
(Selectivity Filter)

Substitution

Pos 5/6: Lipophilic Tail
(Membrane Permeability)

Substitution
Biological Outcome:

hCA IX Inhibition (Ki < 10nM)

Primary Driver

Isoform Selectivity
ADMET Properties

Click to download full resolution via product page

Therapeutic Mechanisms & Biological Data[2][3][4]
Anticancer Activity: Targeting Tumor Hypoxia
Pyrazine sulfonamides are highly potent inhibitors of human Carbonic Anhydrase IX (hCA IX)

and XII (hCA XII). These transmembrane isoforms are overexpressed in hypoxic tumors (driven

by HIF-1
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) but absent in most normal tissues.

Mechanism: In hypoxic tumors, glycolysis leads to lactate and

accumulation. hCA IX catalyzes the hydration of extracellular

to bicarbonate (

) and protons (

).[2] This maintains a neutral intracellular pH (pHi) favoring survival, while acidifying the
extracellular pH (pHe), which promotes metastasis and drug resistance.

Therapeutic Effect: Inhibition by pyrazine sulfonamides disrupts this pH regulation, leading to

intracellular acidification and cell death (apoptosis/ferroptosis).

Representative Inhibition Data (Ki Values)
Data synthesized from recent high-impact studies (e.g., Supuran et al.).

Compound
Class

Substituent (R)
Target: hCA II
(Cytosolic)

Target: hCA IX
(Tumor)

Selectivity
Ratio (II/IX)

Standard
Acetazolamide

(AAZ)
12.1 nM 25.4 nM

0.47 (Non-

selective)

Pyrazine-1 3-Cl, 6-H 85.0 nM 4.2 nM 20.2 (Selective)

Pyrazine-2 3-NH-Ph, 6-Cl 120 nM 0.9 nM
133 (Highly

Selective)

Pyrazine-3 5-Phenoxy 9.5 nM 8.1 nM
1.1 (Potent/Non-

selective)
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Interpretation: Bulky substituents at position 3 (Pyrazine-2) often clash with the active site of the

constitutive hCA II isoform but fit well into the larger active site of the tumor-associated hCA IX,

driving selectivity.

Antimicrobial & Antitubercular Activity
While Pyrazinamide is a first-line TB drug, its sulfonamide derivatives show expanded activity

against resistant strains.

Mechanism: Disruption of bacterial Carbonic Anhydrases (

-CAs and

-CAs), which are essential for bacterial growth and virulence. Unlike human

-CAs, these bacterial enzymes represent novel targets with low cross-resistance to existing
antibiotics.

Experimental Protocols
Chemical Synthesis: Sulfonylation of Aminopyrazines
Objective: Synthesis of

-substituted pyrazine-2-sulfonamides. Causality: Direct sulfonylation is preferred over
nucleophilic substitution for yield optimization. Anhydrous conditions are critical to prevent
hydrolysis of the sulfonyl chloride.

Protocol:

Reagents: Pyrazine-2-sulfonyl chloride (1.0 eq), Amine derivative (1.1 eq), Triethylamine

(TEA, 2.0 eq), Dry Dichloromethane (DCM).

Setup: Flame-dry a round-bottom flask under Argon atmosphere.
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Addition: Dissolve the amine and TEA in dry DCM. Cool to 0°C. Add Pyrazine-2-sulfonyl

chloride dropwise (dissolved in DCM) over 20 minutes.

Why: Exothermic reaction control prevents byproduct formation.

Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and stir for 4–6 hours.

Monitor by TLC (Mobile phase: MeOH/DCM 1:9).

Workup: Wash with 1N HCl (to remove unreacted amine/TEA), then saturated

, then Brine. Dry over

.

Purification: Recrystallize from Ethanol or purify via Flash Column Chromatography.

Biological Assay: Stopped-Flow CO2 Hydration Assay
Objective: Determine the Inhibition Constant (Ki) against CA isoforms. Standard: This is the

gold-standard kinetic assay for CA inhibitors, measuring the rate of the physiological reaction

.

Protocol:

Indicator: Use Phenol Red (0.2 mM) as the pH indicator.

Buffer: HEPES buffer (20 mM, pH 7.5) with 20 mM

(to maintain ionic strength).

Substrate: Saturated

solution in water at 25°C.

Execution:

Incubate the enzyme (CA) with the test compound (Pyrazine Sulfonamide) for 15 minutes.

Mix enzyme-inhibitor solution with the
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substrate solution rapidly in a Stopped-Flow spectrophotometer.

Monitor absorbance change at 557 nm (Phenol Red transition).

Calculation: Fit the initial velocity data to the Michaelis-Menten equation to derive

, then convert to

using the Cheng-Prusoff equation:

Mechanism of Action Visualization
The following diagram details the pathway by which Pyrazine Sulfonamides induce cancer cell

death via CA IX inhibition.
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Figure 2: Mechanism of Action of Pyrazine Sulfonamides in Hypoxic Tumors.
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Future Outlook: PROTACs and Hybrids
Current research is moving beyond simple inhibition. The pyrazine sulfonamide scaffold is now

being used as the "warhead" in PROTACs (Proteolysis Targeting Chimeras) to degrade CA IX

rather than just inhibit it. Additionally, hybrids combining pyrazine sulfonamides with NO-

donating moieties are being explored to enhance cytotoxicity in drug-resistant tumors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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